Cas no 1216292-05-5 (6-Bromo-1,2,4triazolo4,3-apyridin-8-amine)
6-Bromo-1,2,4-triazolo[4,3-a]pyridin-8-amine is a heterocyclic compound featuring a fused triazole-pyridine core with bromine and amine functional groups. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. The bromine substituent offers reactivity for further functionalization via cross-coupling reactions, while the amine group provides a handle for derivatization. This compound is useful in the development of potential therapeutic agents, including kinase inhibitors and antimicrobial compounds. Its well-defined reactivity and stability under standard conditions enhance its utility in synthetic organic chemistry applications.
1216292-05-5 structure
Product Name:6-Bromo-1,2,4triazolo4,3-apyridin-8-amine
CAS No:1216292-05-5
MF:C6H5BrN4
MW:213.034699201584
MDL:MFCD14545816
CID:3041914
PubChem ID:56687062
Update Time:2025-06-07
6-Bromo-1,2,4triazolo4,3-apyridin-8-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine
- 1,2,4-Triazolo[4,3-a]pyridin-8-amine, 6-bromo-
- MFCD14545816
- SCHEMBL17875666
- 1216292-05-5
- CS-0209814
- SY355610
- BS-21031
- AKOS015948609
- 6-Bromo-1,2,4triazolo4,3-apyridin-8-amine
-
- MDL: MFCD14545816
- Inchi: 1S/C6H5BrN4/c7-4-1-5(8)6-10-9-3-11(6)2-4/h1-3H,8H2
- InChI Key: DXDYQEVFUVHKQP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=NN=CN2C=1)N
Computed Properties
- Exact Mass: 211.96976Da
- Monoisotopic Mass: 211.96976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 56.2Ų
6-Bromo-1,2,4triazolo4,3-apyridin-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B115180-10mg |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B115180-50mg |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B115180-100mg |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 100mg |
$ 160.00 | 2022-06-07 | ||
| Chemenu | CM317708-1g |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 95% | 1g |
$311 | 2023-11-22 | |
| OTAVAchemicals | 1520630-50MG |
6-bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 95% | 50MG |
$98 | 2023-06-25 | |
| OTAVAchemicals | 1520630-250MG |
6-bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 95% | 250MG |
$194 | 2023-06-25 | |
| A2B Chem LLC | AA53497-1g |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 98% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AA53497-5g |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 98% | 5g |
$1533.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280484-1g |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 98% | 1g |
¥5040.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280484-5g |
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-8-amine |
1216292-05-5 | 98% | 5g |
¥17280.00 | 2024-08-09 |
6-Bromo-1,2,4triazolo4,3-apyridin-8-amine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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